Cas no 16490-25-8 (4-Pyrimidinecarboxylicacid, 1,6-dihydro-6-oxo-2-(propylthio)-)

• Product Name: 4-Pyrimidinecarboxylicacid, 1,6-dihydro-6-oxo-2-(propylthio)-
• CAS No: 16490-25-8
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 219995
• PubChem ID: 135496017
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 1,6-dihydro-6-oxo-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,6-dihydro-6-oxo-2-(propylthio)-
• 2-propylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-4-carboxylic acid
• 2-propylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-4-carboxylic acid, 6-Hydroxy-2-propylmercapto-pyrimidin-carbonsaeure-(4)
• 6-Hydroxy-2-propylmercapto-pyrimidin-carbonsaeure-(4)
• 6-Hydroxy-2-(propylsulfanyl)pyrimidine-4-carboxylic acid
• DTXSID50937014
• 16490-25-8
• NSC-42012
• NSC42012
• 6-Oxo-2-(propylthio)-1,6-dihydropyrimidine-4-carboxylic acid

• Inchi： 1S/C8H10N2O3S/c1-2-3-14-8-9-5(7(12)13)4-6(11)10-8/h4H,2-3H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key： ZINGALMKMZPIQO-UHFFFAOYSA-N
• SMILES： S(C1=NC(C(=O)O)=CC(N1)=O)CCC

Computed Properties

• Exact Mass: 214.04100
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 369.2°C at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.638
• PSA: 108.35000
• LogP: 0.97020